Cas no 114423-31-3 (5-(3-chlorophenyl)pentanal)

• Product Name: 5-(3-chlorophenyl)pentanal
• CAS No: 114423-31-3
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 2612821
• PubChem ID: 14114279
• Update Time: 2025-04-21

5-(3-chlorophenyl)pentanal Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorophenyl)pentanal
• DTXSID50556062
• SCHEMBL5541023
• 114423-31-3

• Inchi： 1S/C11H13ClO/c12-11-7-4-6-10(9-11)5-2-1-3-8-13/h4,6-9H,1-3,5H2
• InChI Key： MVFSDMBIQXFOPZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCCCC=O

Computed Properties

• Exact Mass: 196.0654927Da
• Monoisotopic Mass: 196.0654927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų